8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-7-(2-methoxyethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C17H28N6O4
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C17H28N6O4/c1-19-15-14(16(25)20(2)17(19)26)23(9-11-27-3)13(18-15)12-22-6-4-21(5-7-22)8-10-24/h24H,4-12H2,1-3H3
• Standard InChI Key: NODWLWNCQWTAEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)CCO)CCOC

Introduction

Table 1: Key Structural Features

Functional Group	Position on Molecule	Role in Activity
Piperazine	8-position	Improves solubility and receptor binding
Hydroxyethyl Substitution	Attached to piperazine	Enhances hydrophilicity
Methoxyethyl Substitution	7-position	Modulates pharmacokinetics
Dimethyl Groups	1,3-positions on purine	Stabilizes xanthine core

Synthesis Pathway

The synthesis of this compound typically involves multi-step organic reactions starting from a xanthine derivative. The key steps include:

• Alkylation of the Xanthine Core:

  • Introduction of methyl groups at the 1 and 3 positions using alkyl halides under basic conditions.

• Attachment of Methoxyethyl Group:

  • Reaction with methoxyethyl bromide at the 7-position via nucleophilic substitution.

• Piperazine Functionalization:

  • Coupling of piperazine to the xanthine scaffold at the 8-position using a chloromethyl intermediate.

• Hydroxyethyl Substitution:

  • Introduction of the hydroxyethyl group to the piperazine ring via reaction with ethylene oxide or similar reagents.

Table 2: Synthetic Steps and Reagents

Step	Reagent/Condition	Outcome
Alkylation	Alkyl halides (e.g., methyl iodide)	Dimethylation at N1 and N3
Methoxyethyl Addition	Methoxyethyl bromide	Substitution at C7
Piperazine Coupling	Chloromethyl derivative	Attachment at C8
Hydroxyethyl Substitution	Ethylene oxide	Hydroxy group addition to piperazine

Biological Activity

Xanthine derivatives like this compound are known for their interaction with adenosine receptors (A1 and A2A subtypes) and inhibition of phosphodiesterase enzymes (PDEs). These interactions lead to diverse pharmacological effects:

• Central Nervous System Stimulation:

  • Acts as an adenosine receptor antagonist, promoting alertness and reducing fatigue.

• Bronchodilation:

  • PDE inhibition relaxes smooth muscles in the respiratory tract, making it potentially useful for conditions like asthma or COPD.

• Cardiovascular Effects:

  • May increase heart rate and improve blood flow by modulating adenosine signaling.

• Potential Anticancer Properties:

  • Xanthines have been investigated for their ability to inhibit tumor growth by modulating cell signaling pathways.

Table 3: Physicochemical Data

Property	Value
Solubility	Highly soluble in water
LogP (Partition Coefficient)	Moderate hydrophilicity (~0.5)
Melting Point	~180°C
Stability	Stable under physiological pH

Applications in Research and Medicine

This compound's unique structure makes it a candidate for various therapeutic applications:

• Neurological Disorders:

  • Potential use in treating neurodegenerative diseases like Parkinson’s due to its adenosine receptor antagonism.

• Respiratory Diseases:

  • As a bronchodilator for asthma or chronic obstructive pulmonary disease (COPD).

• Cardiovascular Research:

  • Investigated for its vasodilatory effects and role in improving blood flow.

• Drug Development:

  • Serves as a lead compound for designing more potent xanthine-based drugs.